3-Mercapto-1-hexanol

• CAS No.: 51755-83-0
• Product Name: 3-Mercapto-1-hexanol
• Molecular Formula: C6H14OS
• Molecular Weight: 134.24 g/mol
• IUPAC Name: 3-sulfanylhexan-1-ol
• Standard InChI: InChI=1S/C6H14OS/c1-2-3-6(8)4-5-7/h6-8H,2-5H2,1H3
• Standard InChIKey: TYZFMFVWHZKYSE-UHFFFAOYSA-N
• SMILES: CCCC(CCO)S
• Canonical SMILES: CCCC(CCO)S
• Density: 0.975-0.980
• Physical Description: clear liquid
• Description: 3-Mercaptohexan-1-ol, also known as 3-sulfanylhexan-1-ol or fema 3850, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Thus, 3-mercaptohexan-1-ol is considered to be a fatty alcohol lipid molecule. 3-Mercaptohexan-1-ol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 3-mercaptohexan-1-ol is primarily located in the cytoplasm. 3-Mercaptohexan-1-ol exists in all eukaryotes, ranging from yeast to humans. 3-Mercaptohexan-1-ol participates in a number of enzymatic reactions. In particular, 3-mercaptohexan-1-ol can be biosynthesized from hexane. 3-Mercaptohexan-1-ol can also be converted into 3-mercaptohexyl acetate. Outside of the human body, 3-mercaptohexan-1-ol can be found in fruits. This makes 3-mercaptohexan-1-ol a potential biomarker for the consumption of this food product.; 3-mercaptohexanol is an alkanethiol that is hexane substituted at positions 1 and 3 by hydroxy and sulfanyl groups respectively. It has a role as a flavouring agent, a plant metabolite and a Saccharomyces cerevisiae metabolite. It is a primary alcohol and an alkanethiol. It derives from a hydride of a hexane.
• Solubility: insoluble in water; soluble in ethanol and heptane
• Synonyms: 3-Sulfanylhexan-1-ol; 3-Sulfanylhexanol; 3-Mercapto-1-hexanol
• PubChem Compound: 521348
• Last Modified: Nov 11 2021